3-{[(3-methylphenoxy)acetyl]amino}benzamide

• IUPAC Name: 3-[[2-(3-methylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C16H16N2O3/c1-11-4-2-7-14(8-11)21-10-15(19)18-13-6-3-5-12(9-13)16(17)20/h2-9H,10H2,1H3,(H2,17,20)(H,18,19)
• InChI Key: IQOQVWCTAAFXFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

3-{[(3-methylphenoxy)acetyl]amino}benzamide is a chemical compound that has been widely studied in scientific research for its potential applications in various fields. This compound is also known as MPABA and is a derivative of benzamide. The unique structure of MPABA has led to its use in various scientific studies, including its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of MPABA is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins, including histone deacetylases (HDACs) and protein kinases. These enzymes and proteins play important roles in various cellular processes, including gene expression, cell signaling, and cell division. By inhibiting these enzymes and proteins, MPABA may disrupt these processes and lead to cell death or other physiological effects.
Biochemical and Physiological Effects:
MPABA has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that MPABA can inhibit cell growth and induce cell death in various cancer cell lines. In vivo studies have shown that MPABA can reduce tumor growth and improve survival rates in animal models of cancer. MPABA has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

MPABA has several advantages as a research tool, including its unique structure, which allows for the development of specific assays and probes. MPABA is also relatively easy to synthesize and purify, making it a cost-effective option for research laboratories. However, MPABA has some limitations, including its low solubility in aqueous solutions, which can limit its use in certain experiments. MPABA also has potential toxicity, which must be carefully considered when using it in experiments.

Future Directions

There are several future directions for research on MPABA. One potential area of research is the development of new derivatives of MPABA with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of research is the investigation of the mechanism of action of MPABA and its potential targets in different cellular processes. MPABA may also have potential applications in other fields, such as materials science and nanotechnology, which should be explored in future studies.
Conclusion:
In conclusion, 3-{[(3-methylphenoxy)acetyl]amino}benzamide is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. Its unique structure and properties have led to its use in various studies, including its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on MPABA may lead to the development of new drugs and materials with potential applications in various fields.

Synthesis Methods

The synthesis of MPABA involves the reaction between 3-methylphenol and phosgene to form 3-methylphenyl chloroformate, which is then reacted with 3-aminobenzamide to form MPABA. This synthesis method has been studied extensively, and various modifications have been made to improve the yield and purity of MPABA.

Scientific Research Applications

MPABA has been used in various scientific studies due to its potential applications in different fields. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. MPABA has also been used in the development of new materials, such as polymers and nanoparticles, for drug delivery and other applications.